2-(1,2-dimethyl-1H-indol-3-yl)-N-(4-ethoxyphenyl)-N-ethyl-2-oxoacetamide

• IUPAC Name: 2-(1,2-dimethylindol-3-yl)-N-(4-ethoxyphenyl)-N-ethyl-2-oxoacetamide
• InChI: InChI=1S/C22H24N2O3/c1-5-24(16-11-13-17(14-12-16)27-6-2)22(26)21(25)20-15(3)23(4)19-10-8-7-9-18(19)20/h7-14H,5-6H2,1-4H3
• InChI Key: VPTQAFCCLKXDJU-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)OCC)C(=O)C(=O)C2=C(N(C3=CC=CC=C32)C)C
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

2-(1,2-dimethyl-1H-indol-3-yl)-N-(4-ethoxyphenyl)-N-ethyl-2-oxoacetamide, also known as DMIOA, is a synthetic compound that has gained significant attention in scientific research due to its potential use in various fields.

Scientific Research Applications

Radiosynthesis and Herbicide Safeners

One study focused on the radiosynthesis of a chloroacetanilide herbicide and a dichloroacetamide safener for herbicides, which are important for understanding their metabolism and mode of action in agricultural applications. These compounds are used to control annual grasses and broad-leaved weeds in various crops. The synthesis involved reductive dehalogenation and enolization processes, highlighting the chemical versatility of related acetamide derivatives in agricultural chemistry (Latli & Casida, 1995).

Antimicrobial Agents

Another area of application is in the development of novel acetamide derivatives as antimicrobial agents. A series of 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives were synthesized and evaluated for their antibacterial and antifungal activities. Some of these compounds showed promising results, indicating the potential of similar acetamide derivatives in combating microbial infections (Debnath & Ganguly, 2015).

Antifungal Agents

2-(2-oxo-morpholin-3-yl)-acetamide derivatives have been identified as broad-spectrum antifungal agents with activity against Candida and Aspergillus species. These findings underscore the potential of acetamide derivatives in addressing fungal infections and diseases, a significant concern in both human health and agriculture (Bardiot et al., 2015).

Synthesis and Biological Activities

The chemical synthesis and biological activities of various acetamide derivatives have been extensively studied, demonstrating the wide range of applications for these compounds in medicinal chemistry. For example, 5-deazaaminopterin analogues with substitutions at specific positions showed varying degrees of activity against certain cell lines, illustrating the impact of molecular modifications on biological activity (Su et al., 1988).